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Compound of Interest

Compound Name: Psilocin O-Glucuronide

Cat. No.: B13414854

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
Psilocin O-Glucuronide. Adherence to these procedures is vital for ensuring laboratory safety,
environmental protection, and regulatory compliance. As a metabolite of the psychoactive
compound psilocin, Psilocin O-Glucuronide must be handled with the same level of caution
as a controlled substance.

l. Understanding the Compound: Key Data

Psilocin O-Glucuronide is the primary Phase Il metabolite of psilocin, the active form of
psilocybin.[1] In the body, it is a key detoxification product, rendering psilocin inactive and
facilitating its excretion.[1] While specific disposal guidelines for Psilocin O-Glucuronide are
not readily available, its relationship to psilocin, a Schedule | controlled substance in many
jurisdictions, necessitates that its disposal be managed in accordance with regulations for
controlled substances.

Below is a summary of the known chemical and physical properties of Psilocin O-
Glucuronide:
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Property Value Source
CAS Number 514212-83-0 [2][3][4]
Molecular Formula C18H24N207 [3]
Molecular Weight 380.4 g/mol [31[4]
Appearance White to Off-White Solid [2]
Solubility Z\I/il;?ﬂ;)s“gh“y)’ Water 2]
Stability Hygroscopic [2]

Il. Pre-Disposal: Hazard Assessment and Safety
Precautions

Before initiating any disposal procedures, a thorough risk assessment must be conducted.
Personnel handling Psilocin O-Glucuronide should be trained on the potential hazards
associated with controlled substances and their metabolites.

Personal Protective Equipment (PPE):

» Gloves: Chemical-resistant gloves are mandatory.

* Eye Protection: Safety glasses or goggles must be worn.

o Lab Coat: A lab coat should be worn to protect from potential splashes.

lll. Step-by-Step Disposal Protocol

The disposal of Psilocin O-Glucuronide must comply with all local, state, and federal
regulations governing controlled substances. The following protocol provides a general
framework; however, it is imperative to consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance.

Step 1: Consultation with EHS
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o Contact your institution's EHS department to inform them of your intent to dispose of a
controlled substance metabolite.

e Provide them with all available information on Psilocin O-Glucuronide, including its Safety
Data Sheet (SDS) if available, or the SDS of its parent compound, psilocin.

e The EHS department will provide guidance on the specific disposal requirements and may
assist in coordinating with a licensed hazardous waste contractor.

Step 2: Segregation and Labeling

e Psilocin O-Glucuronide waste must be segregated from other chemical waste streams.

o Use a dedicated, leak-proof, and clearly labeled waste container. The label should include:
o "Hazardous Waste"
o "Psilocin O-Glucuronide"

o The full chemical name: (2S,3S,4S,5R,6S)-6-[[3-[2-(dimethylamino)ethyl]-1H-indol-4-
ylloxy]-3,4,5-trihydroxyoxane-2-carboxylic acid[3]

o CAS Number: 514212-83-0
o An indication of its potential classification as a controlled substance.
Step 3: On-Site Neutralization (If Permissible and Feasible)

» On-site chemical degradation may be an option to render the compound non-psychoactive.
However, this should only be performed if a validated protocol is available and approved by
your EHS department.

o Caution: Do not attempt any chemical neutralization without a validated procedure and
proper safety controls in place.

Step 4: Secure Storage Pending Disposal
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» Store the labeled waste container in a secure, designated area with restricted access, as is
required for Schedule | substances.[5]

e Maintain a detailed inventory and disposal log, documenting the quantity of waste generated
and the date of generation.

Step 5: Off-Site Disposal by a Licensed Contractor

e Engage a licensed hazardous waste disposal contractor that is authorized to handle and
transport controlled substances. Your EHS department will likely have a list of approved
vendors.

e The contractor will be responsible for the ultimate destruction of the waste, typically through
high-temperature incineration, in compliance with all regulatory requirements.[6]

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Psilocin O-Glucuronide.
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Caption: Disposal workflow for Psilocin O-Glucuronide.
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By following these procedures, researchers and laboratory personnel can ensure the safe and
compliant disposal of Psilocin O-Glucuronide, thereby protecting themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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